Cas no 563-80-4 (3-Methyl-2-butanone)

• Product Name: 3-Methyl-2-butanone
• CAS No: 563-80-4
• MF: C₅H₁₀O
• MW: 86.1323018074036
• MDL: MFCD00008919
• CID: 38370
• PubChem ID: 11251
• Update Time: 2025-10-28

3-Methyl-2-butanone Chemical and Physical Properties

Names and Identifiers

• Methyl Isopropyl Ketone
• 3-METHYL-2-BUTANONE
• 3-Methylbutanone
• ISOPROPYL METHYL KETONE
• MIPK
• 2-Acetylpropane
• 2-Butanone,3-methyl-
• 2-Methylbutan-3-one
• 3-Methylbutan-2-on
• 3-methyl-butan-2-one
• 3-Methylbutan-2-one
• Isobutyl-1-methylketone
• iso-C3H7COCH3
• iso-Propylmethyldetone
• Ketone, isopropyl methyl
• Methyl butanone-2
• Methylbutanone
• methylisopropylcetone
• Methylisopropylketon
• 1,1-Dimethyl acetone
• 2-Acetopropane
• 2-Methyl-3-butanone
• 3-Ketoisopentane
• i-propyl methyl ketone
• methyl i-propyl ketone
• Methyl-2-butanone
• Methyl-isopropyl ketone
• 3-Methyl-2-butanone,99%
• 3-Methyl-2-butanone

• MDL： MFCD00008919
• Inchi： 1S/C5H10O/c1-4(2)5(3)6/h4H,1-3H3
• InChI Key： SYBYTAAJFKOIEJ-UHFFFAOYSA-N
• SMILES： CC(C(=O)C)C
• BRN： 1071238

Computed Properties

• Exact Mass: 86.07320
• Monoisotopic Mass: 86.073164938 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 86.13
• Topological Polar Surface Area: 17.1Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless liquid with acetone smell. [1]
• Density: 0.805 g/mL at 25 °C(lit.)
• Melting Point: −92 °C (lit.)
• Boiling Point: 93°C
• Flash Point: Fahrenheit: 26.6 ° f
  Celsius: -3 ° c
  
• Refractive Index: n20/D 1.388(lit.)
• Solubility: water: soluble8.21g/L at 20°C
• Water Partition Coefficient: 6 g/L (20 ºC)
• PSA: 17.07000
• LogP: 1.23140
• Odor: The odor threshold lies between 1.9 and 3.1 ppm (6.8 and 11 mg/cu m). Acetone-like odor.
• Refractive Index: Index of refraction = 1.3880 at 20 °C/D
• Merck: 6090
• Vapor Pressure: 67.21 mm Hg (USCG, 1999)
• Solubility: Slightly soluble in water, soluble in most organic solvents. [13]

3-Methyl-2-butanone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H319
• Warning Statement： P210,P305+P351+P338
• Hazardous Material transportation number：UN 2397 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-67
• Safety Instruction： S9-S16-S33
• RTECS：EL9100000
• Hazardous Material Identification：
• PackingGroup：II
• HazardClass：3
• TSCA：Yes
• Toxicity：LD50 orally in male mice: 29.86 mmol/kg (Tanii)
• Explosive Limit：1.5-9%(V)
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Methyl-2-butanone

Professional Introduction to 3-Methyl-2-butanone (CAS No. 563-80-4)

3-Methyl-2-butanone, chemically known as CAS No. 563-80-4, is a significant compound in the field of organic chemistry and industrial applications. This ketone derivative is widely recognized for its utility in various chemical synthesis processes, including the production of fine chemicals and pharmaceutical intermediates. The compound's unique molecular structure, characterized by a methyl group and a ketone functional group, makes it a versatile building block in synthetic chemistry.

The CAS No. 563-80-4 of 3-Methyl-2-butanone is a unique identifier that ensures precise classification and communication within the scientific community. This numbering system is crucial for maintaining consistency in research documentation, regulatory compliance, and commercial transactions. The compound's chemical formula, C₅H₁₀O, reflects its composition and contributes to its reactivity in various chemical reactions.

Recent advancements in the field of chemical biology have highlighted the importance of 3-Methyl-2-butanone in drug discovery and development. Studies have demonstrated its potential role as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its application in the production of pharmaceutical intermediates that exhibit antimicrobial and anti-inflammatory properties. These findings underscore the compound's significance in medicinal chemistry.

The industrial relevance of 3-Methyl-2-butanone is further emphasized by its use in the manufacturing of solvents and fragrances. Its solvent properties make it an effective medium for dissolving various organic compounds, facilitating reactions that would otherwise be challenging under standard conditions. Additionally, its aromatic characteristics contribute to its application in perfumery and flavoring industries, where it serves as a key component in creating desirable scent profiles.

In the realm of environmental chemistry, 3-Methyl-2-butanone has been studied for its behavior in atmospheric processes. Research indicates that it can participate in photochemical reactions, influencing air quality and contributing to the formation of secondary organic aerosols. Understanding these environmental interactions is crucial for developing sustainable chemical practices that minimize ecological impact.

The synthesis of 3-Methyl-2-butanone can be achieved through various methods, including oxidation of isobutene or dehydrogenation of isobutanol. These processes highlight the compound's versatility as a precursor in industrial chemistry. Advances in catalytic technologies have improved the efficiency and selectivity of these synthetic routes, making 3-Methyl-2-butanone production more sustainable and cost-effective.

From a pharmacological perspective, the ketone functional group in 3-Methyl-2-butanone plays a pivotal role in its biological activity. This moiety is known to interact with biological targets, influencing metabolic pathways and cellular functions. Consequently, derivatives of this compound have been investigated for their potential therapeutic applications. For example, modifications to the methyl group or other substituents can alter the pharmacokinetic properties, enhancing drug efficacy or reducing side effects.

The role of 3-Methyl-2-butanone in material science is also noteworthy. Its incorporation into polymer matrices can enhance thermal stability and mechanical strength, making it valuable in advanced material formulations. Such applications are particularly relevant in industries requiring high-performance materials for automotive, aerospace, and electronics sectors.

As research continues to uncover new applications for 3-Methyl-2-butanone, collaborations between academic institutions and industry leaders are becoming increasingly vital. These partnerships facilitate the translation of laboratory discoveries into practical solutions, driving innovation across multiple sectors. The compound's multifaceted utility ensures that it remains a subject of interest for chemists and researchers worldwide.

In conclusion, 3-Methyl-2-butanone (CAS No. 563-80-4) is a compound with far-reaching implications in chemistry, biology, and industry. Its unique structural features enable diverse applications, from pharmaceutical intermediates to industrial solvents and advanced materials. As scientific understanding evolves, so too will the ways in which this versatile molecule contributes to technological and medical advancements.